Cas no 2344-17-4 (4,6-Dichloro-2-(trifluoromethyl)pyrimidin-5-amine)

• Product Name: 4,6-Dichloro-2-(trifluoromethyl)pyrimidin-5-amine
• CAS No: 2344-17-4
• MF: C₅H₂Cl₂F₃N₃
• MW: 231.990688800812
• MDL: MFCD08436613
• CID: 285966
• PubChem ID: 244865
• Update Time: 2025-04-19

4,6-Dichloro-2-(trifluoromethyl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-2-(trifluoromethyl)-5-pyrimidinamine
• 4,6-Dichloro-2-(trifluoromethyl)pyrimidin-5-amine
• 4,6-DICHLORO-2-TRIFLUOROMETHYL-PYRIMIDIN-5-YLAMINE
• 5-Pyrimidinamine,4,6-dichloro-2-(trifluoromethyl)-
• NSC56143
• NSC 56143
• SCCIDUDZOMNNFU-UHFFFAOYSA-N
• A4916
• 2344-17-4
• FT-0715167
• 5-amino-4,6-dichloro-2-trifluoromethylpyrimidine
• SB60151
• NSC-56143
• AC-25166
• 4, 6-dichloro-2-(trifluoromethyl)pyrimidin-5-amine
• MFCD08436613
• DTXSID10288493
• METHYL4-AMINO-2-MORPHOLINO-1,3-THIAZOLE-5-CARBOXYLATE
• CS-0316324
• W-201985
• AKOS000320352
• SCHEMBL1759415
• BP-11810
• ALBB-014898
• DB-031223
• 5-pyrimidinamine, 4,6-dichloro-2-(trifluoromethyl)-

• MDL： MFCD08436613
• Inchi： 1S/C5H2Cl2F3N3/c6-2-1(11)3(7)13-4(12-2)5(8,9)10/h11H2
• InChI Key： SCCIDUDZOMNNFU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C(F)(F)F)=N1)Cl)N

Computed Properties

• Exact Mass: 230.95796
• Monoisotopic Mass: 230.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.711
• Boiling Point: 202 ºC
• Flash Point: 76 ºC
• Refractive Index: 1.523
• PSA: 51.8
• LogP: 2.96560